Cas no 2171588-21-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2171588-21-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6475284
• PubChem ID: 165945159
• Update Time: 2025-06-25

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• 2171588-21-7
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-1473141

• Inchi： 1S/C27H26N2O5/c1-2-3-12-23(25(30)29-13-20-21(14-29)24(20)26(31)32)28-27(33)34-15-22-18-10-6-4-8-16(18)17-9-5-7-11-19(17)22/h4-11,20-24H,12-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： HWQQWPPLSZIOGA-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(C(CC#CC)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC21)=O

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2171588-21-7)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2171588-21-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and features a unique bicyclic structure with a terminal alkyne group and an amino acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The fluorene moiety, a tricyclic aromatic hydrocarbon, is known for its robust stability and fluorescence properties. In the context of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid, the fluorene unit serves as a protective group for the amino functionality, enhancing the compound's solubility and stability in various solvents and biological environments. This feature is particularly advantageous in the synthesis of complex molecules and in the formulation of pharmaceuticals.

The presence of the terminal alkyne group in the structure of this compound opens up a wide range of synthetic possibilities through click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is highly efficient and selective, allowing for the facile introduction of various functional groups or biomolecules onto the compound. This versatility makes 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid an attractive scaffold for the development of prodrugs, targeted drug delivery systems, and bioconjugates.

The bicyclic structure of this compound, specifically the 3-Azabicyclo[3.1.0]hexane ring, confers additional conformational rigidity and specific spatial arrangements that can influence its interactions with biological targets. This structural feature is crucial for optimizing the pharmacokinetic and pharmacodynamic properties of potential drug candidates. Recent studies have shown that compounds with similar bicyclic scaffolds exhibit enhanced binding affinities to G protein-coupled receptors (GPCRs) and other protein targets, suggesting potential applications in treating neurological disorders, cancer, and inflammatory diseases.

In terms of its synthetic route, the preparation of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-Azabicyclo[3.1.0]hexane-6-carboxylic acid involves several key steps, including the formation of the fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative and subsequent coupling reactions to introduce the alkyne functionality and the bicyclic core. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels, making this compound readily accessible for further research and development.

The biological evaluation of 3-2-{[(9H-fluoren−9−yl)methoxycarbonyl]amino}hex−4−ynoyl−3−azabicyclo[3.1.0]hexane−6−carboxylic acid has revealed promising results in various assays. In vitro studies have demonstrated its ability to modulate specific protein–protein interactions and enzyme activities, indicating potential therapeutic applications in areas such as cancer therapy and neurodegenerative diseases. Additionally, preliminary in vivo studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity.

To further explore its therapeutic potential, ongoing research is focusing on optimizing the structure–activity relationships (SAR) of this compound through systematic modifications of its functional groups. For instance, substituting different protecting groups or introducing additional functional moieties can significantly alter its biological activity and selectivity towards specific targets. These efforts are supported by advanced computational methods such as molecular dynamics simulations and quantum mechanics calculations, which provide insights into the molecular interactions at an atomic level.

In conclusion, 3−2−{[(9H−fluoren−9−yl)methoxycarbonyl]amino}hex−4−ynoyl−3−azabicyclo[3.1.0]hexane−6−carboxylic acid (CAS No. 2171588−21−7) represents a promising lead compound with a unique combination of chemical features that make it highly suitable for various applications in medicinal chemistry and pharmaceutical research. Its robust synthetic accessibility, versatile functional groups, and favorable biological properties position it as a valuable scaffold for developing novel therapeutics targeting a wide range of diseases.